Cas no 1538-21-2 (rel-(3R,4R)-4-Methyl-5-hexen-3-ol)

• Product name: rel-(3R,4R)-4-Methyl-5-hexen-3-ol
• CAS No: 1538-21-2
• MF: C₇H₁₄O
• MW: 114.185
• CID: 2917409
• PubChem ID: 12496407

rel-(3R,4R)-4-Methyl-5-hexen-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID101300440
• 1538-21-2
• YWGKPAFCGIHQIM-RNFRBKRXSA-N
• rel-(3R,4R)-4-Methyl-5-hexen-3-ol
• SCHEMBL11941601

• Inchi： InChI=1S/C7H14O/c1-4-6(3)7(8)5-2/h4,6-8H,1,5H2,2-3H3/t6-,7-/m1/s1
• InChI Key： YWGKPAFCGIHQIM-RNFRBKRXSA-N

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų